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Compound of Interest

3-Methoxy-4-prop-2-ynyloxy-
Compound Name:
benzaldehyde

Cat. No.: B1351543

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

3-Methoxy-4-prop-2-ynyloxy-benzaldehyde, registered under CAS number 5651-83-2, is a
synthetic organic compound.[1][2] It is a derivative of vanillin, featuring a propargyl group
attached via an ether linkage. This terminal alkyne functionality makes it a valuable
intermediate and building block in various fields of chemical synthesis, including medicinal
chemistry and materials science.[3][4][5] The structure incorporates a benzaldehyde group, a
methoxy group, and a propargyloxy group, providing multiple reactive sites for further chemical
modifications.

Physicochemical and Structural Properties

The compound is typically a solid at room temperature.[6] Its structural and physical properties

are summarized in the tables below.

Table 1: Chemical Identifiers and Descriptors
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Identifier Value Source
CAS Number 5651-83-2 [2]
Molecular Formula C11H1003 [11[7]
Molecular Weight 190.19 g/mol [1]
3-methoxy-4-(prop-2-yn-1-
IUPAC Name y-a-(prop-2-y [1]
yloxy)benzaldehyde
PKPPALIWMCCRFK-
InChl Key [6]

UHFFFAOYSA-N

3-Methoxy-4-(2-
Synonyms [6]
propynyloxy)benzaldehyde

ble 2: Physicochemical

Property Value Source
Melting Point 95 °C [8]
Boiling Point (Predicted) 325.2+32.0°C [8]
Density (Predicted) 1.146 + 0.1 g/cm3 [8]
XLogP3 1.4 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

CZuntg p 3 ]
Rotatable Bond Count 4 [1]
Physical Form Solid [6]

Crystal Structure

Crystallographic studies have been performed on 3-Methoxy-4-prop-2-ynyloxy-
benzaldehyde.[3][9] The compound crystallizes in a monoclinic unit cell.[3] The crystal packing
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is influenced by C-H-:-O hydrogen bonds and tt---1t stacking interactions, which assemble the
molecules into a three-dimensional supramolecular framework.[3]

Synthesis and Experimental Protocols

The compound is commonly synthesized via Williamson ether synthesis, starting from the
readily available 4-hydroxy-3-methoxybenzaldehyde (vanillin).

Detailed Experimental Protocol: Synthesis from Vanillin

This protocol is adapted from published literature.[4]

e Reactants:

[¢]

4-hydroxy-3-methoxybenzaldehyde (Vanillin) (1.0 equiv)

[e]

Propargyl bromide (1.6 equiv)

o

Potassium carbonate (K2COs3) (1.3 equiv)

[¢]

Acetone (as solvent)
e Procedure:

o To a solution of 4-hydroxy-3-methoxybenzaldehyde (1.0 equiv, 6.58 mmol, 1.0 g) in
acetone (16 mL), add potassium carbonate (1.3 equiv, 8.55 mmol, 1.181 g).[4]

o Add propargyl bromide (1.6 equiv, 10.52 mmol, 0.800 mL) to the mixture.[4]

o Stir the reaction mixture vigorously at room temperature or under gentle reflux. The
reaction progress can be monitored using thin-layer chromatography (TLC).

o Upon completion, filter the mixture to remove the inorganic salts.
o Evaporate the solvent from the filtrate under reduced pressure to yield the crude product.

o The crude product can be used directly for subsequent steps or purified further by
recrystallization.[4] This procedure affords the target compound, 3-Methoxy-4-(prop-2-yn-
1-yloxy)benzaldehyde, with a high yield (typically >90%).[4]
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Synthesis Workflow Diagram
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Workflow for the synthesis of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde.

Applications in Research and Drug Development
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The unique combination of a reactive aldehyde and a terminal alkyne makes this compound a
versatile intermediate for synthesizing more complex molecules.

o Precursor for Neuroprotective Agents: The molecule has been used as a key starting
material in the synthesis of multi-target directed ligands designed to be neuroprotective and
capable of blocking calcium channels.[4] The propargyloxy group is often incorporated into
molecules destined for further modification, for example, via "click chemistry" reactions.

e Ligand Synthesis for Catalysis: It serves as a precursor for creating complex ligands. For
example, it has been used to synthesize a ligand for a platinum-macro-catalyst employed in
heterogeneous Si-O dehydrocoupling reactions.[5]

o Intermediate for Schiff Bases: The benzaldehyde group can readily react with primary
amines to form Schiff bases, which are themselves important ligands in coordination
chemistry and can be precursors to other pharmacologically active compounds.[10]

Role as a Chemical Intermediate Diagram
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Applications of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde as a versatile intermediate.
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Spectroscopic Data

1.

Chemical Shift . . .

3) Multiplicity Integration Assignment Source
9.87 ppm S 1H Aldehyde (-CHO) [4]
7.52—-7.39 ppm m 2H Ar-H [4]

7.14 ppm d 1H Ar-H [4]

4.86 ppm d 2H -O-CHa2- [4]

3.94 ppm s 3H Methoxy (-OCHs)  [4]

2.56 ppm t 1H Alkyne (-C=C-H) [4]

Solvent: CDCls

Safety and Handling

e Hazard Statements: H317 (May cause an allergic skin reaction), H319 (Causes serious eye
irritation), H412 (Harmful to aquatic life with long-lasting effects).[6]

e Precautionary Statements: P273 (Avoid release to the environment), P280 (Wear protective
gloves/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing).[6]

» Signal Word: Warning.[6]
e Pictogram: GHSO07.[6]

o Storage: Store in an inert atmosphere at 2-8°C for long-term stability.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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